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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the sensory perception

and odor threshold of beta-damascone, a key aroma compound. The information is curated for

researchers, scientists, and professionals in drug development seeking a deeper

understanding of this potent fragrance and flavor molecule. This document details its olfactory

characteristics, quantitative odor thresholds, relevant experimental methodologies, and the

underlying biological signaling pathways.

Sensory Perception of Beta-Damascone
Beta-damascone is a C13-norisoprenoid that possesses a complex and potent aroma profile.

Its scent is predominantly characterized by a combination of fruity and floral notes. Due to its

extremely low odor threshold, it significantly influences the overall aroma of products even at

very low concentrations.[1]

The sensory profile of beta-damascone is multifaceted, with the following descriptors being

commonly reported in scientific literature and industry publications:

Fruity: Notes of blackcurrant, plum, raspberry, and berry are frequently used to describe its

fruity character.[2][3]

Floral: A distinct rose-like aroma is a hallmark of beta-damascone.[2][3]
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Sweet: Undertones of honey and tobacco add a layer of complexity to its scent.[2][3]

Woody and Green: Some sources also describe subtle woody and green nuances.[4]

The perception of beta-damascone's aroma can be influenced by the matrix in which it is

present, such as in alcoholic beverages or complex food systems.

Quantitative Odor Threshold of Beta-Damascone
The odor threshold is the lowest concentration of a substance that can be detected by the

human sense of smell. Beta-damascone is known for its remarkably low odor threshold,

making it a powerful aroma compound. The following table summarizes the reported

quantitative odor threshold values for beta-damascone and the closely related compound,

beta-damascenone, in different media.

Compound Medium Odor Threshold Unit

beta-Damascenone Water 0.002 µg/L

beta-Damascenone
Hydroalcoholic

Solution
0.05 µg/L

beta-Damascone Water

Information not readily

available in cited

sources

beta-Damascone Air Not Determined

Note: While beta-damascenone is a distinct molecule from beta-damascone, its odor threshold

is included for comparative purposes due to their structural similarity and the scarcity of publicly

available data for beta-damascone. A safety data sheet for beta-damascone explicitly states

the odor threshold has not been determined.

Experimental Protocols
The determination of odor thresholds and the characterization of sensory perception require

rigorous and standardized experimental protocols. The following sections outline the

methodologies for sensory analysis and Gas Chromatography-Olfactometry (GC-O).
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Sensory Panel Evaluation for Odor Profile
Objective: To qualitatively and quantitatively describe the sensory characteristics of beta-
damascone.

Methodology: Descriptive Analysis

Panel Selection and Training:

Select 8-15 panelists based on their sensory acuity, descriptive ability, and availability.

Train panelists to identify and scale the intensity of a range of aroma descriptors relevant

to beta-damascone (e.g., fruity, floral, rose, blackcurrant, honey, tobacco). Training

involves the use of reference standards for each descriptor.

Sample Preparation:

Prepare a series of concentrations of beta-damascone in a neutral solvent (e.g.,

deionized water, ethanol/water mixture, or odorless mineral oil).

Present samples in standardized, odor-free glass containers with lids. Samples should be

coded with random three-digit numbers to prevent bias.

Evaluation Procedure:

Panelists evaluate the samples in individual, well-ventilated booths.

A standardized protocol for sniffing is used (e.g., remove lid, sniff gently for 2-3 seconds).

Panelists rate the intensity of each identified aroma descriptor on a labeled magnitude

scale (e.g., a 15-cm line scale anchored with "low" and "high").

Data Analysis:

Collect the intensity ratings from all panelists.

Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to

determine the mean intensity ratings for each descriptor.
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Generate an aroma profile or "spider web" plot to visualize the sensory characteristics of

beta-damascone.

Gas Chromatography-Olfactometry (GC-O) for Odor
Threshold Determination
Objective: To determine the odor detection threshold of beta-damascone and identify its

contribution to a complex aroma mixture.

Methodology: Dilution to Threshold (Aroma Extract Dilution Analysis - AEDA)

Sample Preparation and GC Analysis:

Prepare a stock solution of beta-damascone in a suitable solvent.

Create a series of stepwise dilutions of the stock solution (e.g., 1:2, 1:4, 1:8, etc.).

Inject each dilution into a Gas Chromatograph (GC) equipped with a column suitable for

separating volatile compounds. The GC effluent is split between a chemical detector (e.g.,

Flame Ionization Detector or Mass Spectrometer) and an olfactory port.

Olfactometry:

A trained panelist (or panel) sniffs the effluent from the olfactory port.

The panelist indicates the retention time at which an odor is detected and provides a

description of the odor.

The analysis begins with the most dilute sample and proceeds to more concentrated

samples.

Threshold Determination:

The highest dilution at which the characteristic odor of beta-damascone can still be

detected by the majority of the panelists is recorded.

The concentration of beta-damascone in this dilution is calculated to determine the odor

detection threshold.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Olfactory Perception
The perception of odorants like beta-damascone is initiated by the binding of the molecule to

specific Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. These receptors are G-protein coupled receptors (GPCRs), which trigger an

intracellular signaling cascade upon activation.

The binding of an odorant molecule to its specific OR leads to a conformational change in the

receptor, activating an associated G-protein (Gαolf). This, in turn, activates adenylyl cyclase,

which catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular

cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of sodium and

calcium ions. This influx of positive ions depolarizes the neuron, generating an action potential

that is transmitted to the olfactory bulb in the brain for processing.
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Olfactory Signaling Pathway for Beta-Damascone

Extracellular Space

Cell Membrane

Intracellular Space

Beta-Damascone

Olfactory Receptor
(GPCR)

Binds to

G-protein (Gαolf)

Activates

Adenylyl Cyclase

Activates

cAMP

Converts ATP to

ATP

Cyclic Nucleotide-Gated
(CNG) Ion Channel

Opens

Na+ / Ca2+
Influx

Allows

Neuron Depolarization
(Action Potential)

Leads to

To Olfactory Bulb

Click to download full resolution via product page

Caption: Olfactory signaling cascade initiated by beta-damascone.
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Experimental Workflow for Odor Threshold Determination (AEDA)
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Caption: Workflow for determining odor threshold using GC-O (AEDA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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